ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[3-(2,3-dimethylphenoxy)propyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C19H29NO3.ClH/c1-4-22-19(21)17-9-12-20(13-10-17)11-6-14-23-18-8-5-7-15(2)16(18)3;/h5,7-8,17H,4,6,9-14H2,1-3H3;1H
• InChI Key: HLNUDVLAKLVSEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCOC2=CC=CC(=C2C)C.Cl
• Molecular Formula: C19H30ClNO3
• Molecular Weight: 355.9 g/mol

Description

Ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidinecarboxylate derivatives and has a molecular formula of C21H31NO3Cl.

Mechanism of Action

Ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride acts as a selective antagonist of the metabotropic glutamate receptor 2 (mGluR2) and has been shown to inhibit the presynaptic release of glutamate in the brain. This mechanism of action is thought to contribute to the compound's effects on dopamine neurotransmission and may have implications for the treatment of neuropsychiatric disorders such as schizophrenia and addiction.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on the biochemical and physiological processes in the brain. Studies have demonstrated that this compound can modulate the release of dopamine and glutamate neurotransmitters, which are important for regulating mood, motivation, and reward processing.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride in laboratory experiments is its selectivity for the mGluR2 receptor, which allows for targeted modulation of glutamate neurotransmission. However, the limitations of this compound include its relatively low potency and limited solubility, which may affect its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for the study of ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride and its applications in scientific research. One area of interest is the development of more potent and selective mGluR2 antagonists for use in preclinical and clinical studies. Additionally, further research is needed to elucidate the mechanisms underlying the compound's effects on dopamine neurotransmission and to explore its potential therapeutic applications in neuropsychiatric disorders.

Synthesis Methods

The synthesis of ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride involves several steps, including the reaction of 2,3-dimethylphenol with epichlorohydrin to form 3-(2,3-dimethylphenoxy)-1,2-epoxypropane. This intermediate product is then reacted with 1-piperidinecarboxylic acid to yield ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate, which is subsequently hydrolyzed to produce this compound hydrochloride.

Scientific Research Applications

Ethyl 1-[3-(2,3-dimethylphenoxy)propyl]-4-piperidinecarboxylate hydrochloride has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and physiology. This compound has been shown to have significant effects on the central nervous system, particularly in the modulation of dopamine and glutamate neurotransmission.